Cas no 216959-34-1 (Ethyl N-(tert-Butoxycarbonyl)oxamate)

• Product Name: Ethyl N-(tert-Butoxycarbonyl)oxamate
• CAS No: 216959-34-1
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• MDL: MFCD01631201
• CID: 253174
• PubChem ID: 2733665
• Update Time: 2024-10-31

Ethyl N-(tert-Butoxycarbonyl)oxamate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((tert-butoxycarbonyl)amino)-2-oxoacetate
• Acetic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester
• ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-oxoacetate
• Ethyl N-(tert-butoxycarbonyl)oxamate
• Ethyl N-Boc-oxamidate
• ETHYL N-BOC-OXAMATE
• n-boc ethyl oxamate
• CS-0089486
• ethyl 2-(tert-butoxycarbonylamino)-2-oxoacetate
• DSDQWJVXMDHQLK-UHFFFAOYSA-N
• Ethyl N-Boc-oxamidate, >=97.0%
• tert-butoxycarbonylamino-oxo-acetic acid ethyl ester
• A4662
• DTXSID80369965
• ethyl 2-(tert-butoxycarbonylamino)-2-oxo-acetate
• Ethyl2-((tert-butoxycarbonyl)amino)-2-oxoacetate
• SY258112
• AC-6512
• AS-38804
• MFCD01631201
• ethyl 2-(tert-butoxycarbonyl)-2-oxoacetate
• 216959-34-1
• ETHYL 2-[(TERT-BUTOXYCARBONYL)AMINO]-2-OXOACETATE
• AKOS015915332
• Acetic acid, [[(1,1-dimethylethoxy)carbonyl]amino]oxo-, ethyl ester
• SCHEMBL1294994
• FT-0687223
• ethyl 2-{[(tert-butoxy)carbonyl]amino}-2-oxoacetate
• ethyln-(tert-butoxycarbonyl)oxamate
• EN300-316943
• J-014237
• Ethyl N-(tert-Butoxycarbonyl)oxamate

• MDL： MFCD01631201
• Inchi： 1S/C9H15NO5/c1-5-14-7(12)6(11)10-8(13)15-9(2,3)4/h5H2,1-4H3,(H,10,11,13)
• InChI Key： DSDQWJVXMDHQLK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OCC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.09500
• Monoisotopic Mass: 217.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4
• Topological Polar Surface Area: 81.7A^2

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.142
• Melting Point: 115-120 °C
• Boiling Point: 132-136 °C/0.1 mmHg
• Flash Point: °C
• Refractive Index: n20/D 1.449
• PSA: 81.70000
• LogP: 0.99170
• Solubility: Not available

Ethyl N-(tert-Butoxycarbonyl)oxamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives